Cas no 1805589-58-5 (Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate)

• Product Name: Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate
• CAS No: 1805589-58-5
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4792744
• Update Time: 2023-08-17

Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-bis(trifluoromethyl)-4-bromophenylacetate

• Inchi： 1S/C11H7BrF6O2/c1-20-8(19)4-5-2-6(10(13,14)15)9(12)7(3-5)11(16,17)18/h2-3H,4H2,1H3
• InChI Key： WLHSYUCMXMZYPG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(CC(=O)OC)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3